3-(6-Fluoro-1H-indol-3-yl)propanoic acid

• CAS No.: 141071-78-5
• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.2 g/mol
• IUPAC Name: 3-(6-fluoro-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C11H10FNO2/c12-8-2-3-9-7(1-4-11(14)15)6-13-10(9)5-8/h2-3,5-6,13H,1,4H2,(H,14,15)
• InChI Key: QFAXQZJZPABTFS-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1F)NC=C2CCC(=O)O

Description

3-(6-Fluoro-1H-indol-3-yl)propanoic acid is a compound with the molecular formula C11H10FNO2. It is also known as (S)-2-Amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid. The compound is a solid and should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11FN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m0/s1. This code provides a detailed description of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 222.22. It is a solid at room temperature. The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed) and H317 (May cause an allergic skin reaction). Precautionary measures include P280 (Wear protective gloves/protective clothing/eye protection/face protection).